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Introduction
Platinum disulfide (PtS₂), a member of the Group 10 transition metal dichalcogenides

(TMDs), is a layered inorganic compound that has garnered significant attention for its unique

electronic and optical properties.[1] As a semiconductor with a tunable bandgap dependent on

its layer thickness, PtS₂ presents considerable potential for applications in nanoelectronics,

optoelectronics, and catalysis.[2] This technical guide provides an in-depth overview of the core

fundamental properties of platinum disulfide, detailed experimental protocols for its synthesis

and characterization, and visual representations of key processes and potential applications.

Core Fundamental Properties
Platinum disulfide is a black, crystalline solid that is insoluble in all common solvents.[1][3] It

adopts the cadmium iodide (CdI₂) crystal structure, where layers of octahedrally coordinated

platinum atoms are sandwiched between two layers of sulfur atoms. These layers are held

together by weak van der Waals forces, allowing for exfoliation into thinner two-dimensional

sheets.

Quantitative Data Summary
The following tables summarize the key quantitative properties of platinum disulfide, including

general, electronic, optical, thermal, and mechanical characteristics.
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Table 1: General and Crystallographic Properties of PtS₂

Property Value References

Chemical Formula PtS₂ [3]

Molar Mass 259.204 g/mol [4]

Appearance Black crystalline solid [3][4]

Density 7.850 - 7.9 g/cm³ [4][5]

Crystal Structure Trigonal (CdI₂ type) [1][5]

Space Group P-3m1 (No. 164) [6]

Lattice Constants (Bulk) a = 3.54 Å, c = 5.04 Å [6]

Melting Point 225-250°C (decomposes) [4][5]

Table 2: Electronic and Optical Properties of PtS₂

Property Value Notes References

Bandgap (Indirect)
Monolayer: ~1.6 -

1.77 eV
Layer-dependent [2]

Bulk: ~0.25 eV [2]

Carrier Mobility

(Electron)

Monolayer: 72.16

cm²/V·s
Theoretical [6]

Bulk: ~10³ cm²/V·s [2]

Carrier Mobility (Hole)
Monolayer: 200.52

cm²/V·s
Theoretical [6]

Refractive Index
Varies with

wavelength

Absorption Spectrum

Strong absorption in

the visible and UV

regions
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Table 3: Thermal and Mechanical Properties of PtS₂

Property Value Notes References

Thermal Conductivity
Data not readily

available

Specific Heat

Capacity

17.85 cal gfw⁻¹ °K⁻¹

(at 298.15 K)
[3]

Young's Modulus

(Monolayer)
82.124 N/m Theoretical [7]

Shear Modulus
Data not readily

available

Bulk Modulus
Data not readily

available

Poisson's Ratio

(Monolayer)
0.268 Theoretical [7]

Experimental Protocols
Detailed methodologies for the synthesis and characterization of platinum disulfide are crucial

for reproducible research and development.

Synthesis of Platinum Disulfide
1. Chemical Vapor Deposition (CVD)

Chemical Vapor Deposition is a widely used method for synthesizing high-quality, large-area

thin films of PtS₂.

Precursor Materials: Platinum (Pt) foil or a pre-deposited thin film of Pt on a substrate (e.g.,

SiO₂/Si), and sulfur (S) powder.

Apparatus: A two-zone tube furnace, a quartz tube, a substrate holder, and a vacuum

system.
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Methodology:

The substrate with the platinum source is placed in the high-temperature zone of the

furnace, while the sulfur powder is placed in the low-temperature zone upstream.

The quartz tube is evacuated to a base pressure and then purged with an inert carrier gas,

such as argon (Ar).

The furnace is heated to the desired reaction temperatures. The sulfur zone is typically

heated to a lower temperature to control the sulfur vapor pressure, while the substrate

zone is heated to a higher temperature to facilitate the reaction between platinum and

sulfur vapor.

The sulfur vapor is transported to the substrate by the carrier gas, where it reacts with the

platinum to form a PtS₂ film.

After the growth period, the furnace is cooled down to room temperature under the inert

gas flow.

2. Thermally Assisted Conversion (TAC)

The Thermally Assisted Conversion method is another effective technique for producing large-

area PtS₂ films.

Precursor Materials: A thin film of platinum deposited on a substrate and solid sulfur.

Apparatus: A tube furnace and a crucible for the sulfur.

Methodology:

A thin film of platinum is deposited onto a chosen substrate using techniques like

sputtering or electron-beam evaporation.

The Pt-coated substrate and a crucible containing sulfur powder are placed in a tube

furnace.

The furnace is heated to a specific temperature in an inert atmosphere (e.g., argon).
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The sulfur evaporates and reacts with the platinum film, converting it into a platinum
disulfide film.

The thickness of the resulting PtS₂ film can be controlled by the initial thickness of the

platinum film.

Characterization Techniques
1. Raman Spectroscopy

Raman spectroscopy is a non-destructive technique used to identify the vibrational modes of a

material, providing a fingerprint for PtS₂.

Apparatus: A Raman spectrometer equipped with a laser excitation source (e.g., 532 nm), a

microscope, and a detector.

Methodology:

The PtS₂ sample is placed under the microscope objective.

The laser is focused onto the sample surface.

The scattered light is collected and directed to the spectrometer.

The Raman spectrum of PtS₂ is recorded, which typically shows characteristic peaks

corresponding to the in-plane (E₂g) and out-of-plane (A₁g) vibrational modes. The

positions and intensities of these peaks can be used to confirm the presence and quality

of the PtS₂.

2. X-ray Photoelectron Spectroscopy (XPS)

XPS is a surface-sensitive quantitative spectroscopic technique that measures the elemental

composition, empirical formula, chemical state, and electronic state of the elements within a

material.

Apparatus: An XPS system with an X-ray source (e.g., Al Kα or Mg Kα) and an electron

energy analyzer.
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Methodology:

The PtS₂ sample is placed in an ultra-high vacuum chamber.

The sample is irradiated with a monochromatic X-ray beam, causing the emission of core-

level electrons.

The kinetic energy of the emitted photoelectrons is measured by the electron energy

analyzer.

The binding energy of the electrons is calculated, which is characteristic of each element

and its chemical state. For PtS₂, XPS spectra will show peaks corresponding to the Pt 4f

and S 2p core levels, which can be used to confirm the stoichiometry and chemical

bonding.

3. Scanning Tunneling Microscopy (STM) and Spectroscopy (STS)

STM provides real-space images of surfaces at the atomic level, while STS provides

information about the local density of electronic states.

Apparatus: A scanning tunneling microscope in an ultra-high vacuum and low-temperature

environment.

Methodology:

A sharp metallic tip is brought very close to the surface of the conductive PtS₂ sample.

A bias voltage is applied between the tip and the sample, resulting in a quantum

mechanical tunneling current.

For STM imaging, the tip is scanned across the surface, and the tunneling current is kept

constant by adjusting the tip-sample distance. This provides a topographic map of the

surface with atomic resolution.

For STS, the tip is held at a fixed position, and the bias voltage is swept while measuring

the tunneling current. The derivative of the current with respect to the voltage (dI/dV) is

proportional to the local density of states, allowing for the determination of the bandgap.
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Caption: Workflow for the synthesis and characterization of platinum disulfide films.

Hypothetical PtS₂ Nanoparticle Drug Delivery Workflow
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Synthesis of PtS₂ 
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Caption: A logical workflow for a hypothetical PtS₂ nanoparticle-based drug delivery system.
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General Catalytic Cycle Involving a PtS₂ Surface
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Caption: A generalized diagram of a catalytic cycle on a platinum disulfide surface.
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Conclusion
Platinum disulfide is a promising two-dimensional material with a rich set of fundamental

properties that make it a compelling candidate for a variety of advanced applications. Its layer-

dependent electronic structure, combined with its chemical stability, opens up avenues for the

development of novel electronic and optoelectronic devices. Furthermore, its potential as a

catalyst and as a nanocarrier in drug delivery systems highlights its versatility. This guide

provides a foundational understanding of PtS₂, offering researchers and professionals the

necessary information to explore and harness its unique characteristics for future innovations.

Further research into the experimental determination of its thermal and mechanical properties

will be crucial for the full realization of its potential in practical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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